Cas no 2172393-33-6 (2-({5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,2-oxazol-3-yl}formamido)methylbutanoic acid)

• Product Name: 2-({5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,2-oxazol-3-yl}formamido)methylbutanoic acid
• CAS No: 2172393-33-6
• MF: C₂₅H₂₅N₃O₆
• MW: 463.482506513596
• CID: 6385944
• PubChem ID: 165804110
• Update Time: 2025-05-28

2-({5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,2-oxazol-3-yl}formamido)methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-({5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,2-oxazol-3-yl}formamido)methylbutanoic acid
• EN300-1546290
• 2-[({5-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-1,2-oxazol-3-yl}formamido)methyl]butanoic acid
• 2172393-33-6

• Inchi： 1S/C25H25N3O6/c1-2-15(24(30)31)12-26-23(29)22-11-16(34-28-22)13-27-25(32)33-14-21-19-9-5-3-7-17(19)18-8-4-6-10-20(18)21/h3-11,15,21H,2,12-14H2,1H3,(H,26,29)(H,27,32)(H,30,31)
• InChI Key： CORBDWVXQLPNRB-UHFFFAOYSA-N
• SMILES： O(C(NCC1=CC(C(NCC(C(=O)O)CC)=O)=NO1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 463.17433553g/mol
• Monoisotopic Mass: 463.17433553g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 34
• Rotatable Bond Count: 10
• Complexity: 711
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 131Ų

Additional information on 2-({5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,2-oxazol-3-yl}formamido)methylbutanoic acid

Recent Advances in the Study of 2-({5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,2-oxazol-3-yl}formamido)methylbutanoic acid (CAS: 2172393-33-6)

The compound 2-({5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,2-oxazol-3-yl}formamido)methylbutanoic acid (CAS: 2172393-33-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, including a fluorenylmethoxycarbonyl (Fmoc) protecting group and an oxazole ring, has been explored for its potential applications in peptide synthesis, drug delivery, and as a building block for more complex bioactive molecules. Recent studies have focused on its synthesis, stability, and interactions with biological targets, providing valuable insights for researchers in the field.

One of the key areas of research involving this compound is its role in solid-phase peptide synthesis (SPPS). The Fmoc group is widely used as a protecting group for amino acids during SPPS, and the incorporation of the oxazole ring introduces additional functionality that can influence the peptide's conformational stability and binding properties. Recent work has demonstrated that 2-({5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,2-oxazol-3-yl}formamido)methylbutanoic acid can serve as a versatile linker or spacer in peptide chains, enhancing the solubility and bioavailability of the resulting peptides. This has important implications for the development of peptide-based therapeutics.

In addition to its applications in peptide synthesis, this compound has also been investigated for its potential as a precursor in the synthesis of heterocyclic compounds with pharmacological activity. The oxazole moiety, in particular, is a common feature in many bioactive molecules, including antibiotics, antivirals, and anticancer agents. Recent studies have explored the reactivity of the oxazole ring in 2-({5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,2-oxazol-3-yl}formamido)methylbutanoic acid, leading to the development of novel derivatives with enhanced biological activity. These findings highlight the compound's versatility as a scaffold for drug discovery.

Another significant advancement in the study of this compound is its use in bioconjugation strategies. The Fmoc group can be selectively removed under mild conditions, allowing for the controlled release of active molecules in biological systems. Recent research has demonstrated the utility of 2-({5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,2-oxazol-3-yl}formamido)methylbutanoic acid in the development of targeted drug delivery systems, where it acts as a cleavable linker between a drug molecule and a targeting moiety. This approach has shown promise in improving the specificity and efficacy of therapeutic agents.

Despite these promising developments, challenges remain in the optimization of the compound's synthetic routes and its stability under various conditions. Recent studies have addressed these issues by exploring alternative protecting groups and reaction conditions to improve the yield and purity of the final product. Additionally, computational modeling has been employed to predict the compound's behavior in biological systems, providing a foundation for future experimental work.

In conclusion, 2-({5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,2-oxazol-3-yl}formamido)methylbutanoic acid (CAS: 2172393-33-6) represents a valuable tool in chemical biology and medicinal chemistry, with applications ranging from peptide synthesis to drug discovery. The latest research highlights its potential as a versatile building block and its role in advancing bioconjugation strategies. Continued exploration of this compound and its derivatives is expected to yield further innovations in the field.